1-(4-Fluorophenyl)-3-(2-methoxy-2-(3-methoxyphenyl)ethyl)urea

• IUPAC Name: 1-(4-fluorophenyl)-3-[2-methoxy-2-(3-methoxyphenyl)ethyl]urea
• InChI: InChI=1S/C17H19FN2O3/c1-22-15-5-3-4-12(10-15)16(23-2)11-19-17(21)20-14-8-6-13(18)7-9-14/h3-10,16H,11H2,1-2H3,(H2,19,20,21)
• InChI Key: BPVAXDFDBWBXPC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(CNC(=O)NC2=CC=C(C=C2)F)OC
• Molecular Formula: C17H19FN2O3
• Molecular Weight: 318.34 g/mol

Description

1-(4-Fluorophenyl)-3-(2-methoxy-2-(3-methoxyphenyl)ethyl)urea, also known as FMPEU, is a synthetic compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. This compound has been shown to exhibit various biochemical and physiological effects, making it a promising candidate for further research in the field of drug discovery.

Scientific Research Applications

Synthesis and Chemical Properties

Pyrimidine Derivatives Synthesis : Ethyl 2-ethoxymethylidene-3-polyfluoroalkyl-3-oxopropionates react with urea under mild conditions to form ethyl 3-polyfluoroalkyl-3-oxo-2-(ureidomethylidene)propionates. Further heating induces cyclization to produce ethyl 4-polyfluoroalkyl-4-hydroxy-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylates, demonstrating urea's role in synthesizing complex pyrimidine structures (Goryaeva et al., 2009).

Directed Lithiation : N′-[2-(4-Methoxyphenyl)ethyl]-N,N-dimethylurea and tert-butyl [2-(4-methoxyphenyl)ethyl]carbamate undergo lithiation at nitrogen and ortho positions to the metalating group. The resulting dilithium reagents react with electrophiles to yield substituted products, illustrating urea derivatives' reactivity in directed lithiation processes (Smith et al., 2013).

Antifungal Activity : N(1)- and N(3)-(4-fluorophenyl) ureas exhibit antifungal properties against A. niger and F. oxyporum, comparable to Dithane M-45. This highlights the potential of fluorophenyl urea derivatives in developing new antifungal agents (Mishra et al., 2000).

Material Science and Solar Cells

Urea-Doped ZnO Films : Urea-doped ZnO films, used as an electron transport layer in inverted polymer solar cells, enhance power conversion efficiency by 15% compared to pure ZnO films. This demonstrates urea's role in passivating defects in ZnO films, leading to improved solar cell performance (Wang et al., 2018).

Therapeutic and Biological Interactions

Tetrahydropyridine Dual Inhibitor : A highly functionalized tetrahydropyridine compound shows dual inhibitory action against monoamine oxidase A and B. Structural analysis and computational studies support its potential as a therapeutic agent, underscoring the significance of urea derivatives in medicinal chemistry (Khan et al., 2022).